Cas no 145091-86-7 (3H-Pyrazol-3-ol)

• Product Name: 3H-Pyrazol-3-ol
• CAS No: 145091-86-7
• MF: C₃H₄N₂O
• MW: 84.07666015625
• CID: 3755325
• PubChem ID: 85667123
• Update Time: 2025-06-13

3H-Pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-ol
• 145091-86-7

• Inchi： 1S/C3H4N2O/c6-3-1-2-4-5-3/h1-3,6H
• InChI Key： BBGFOEMTNXZBDX-UHFFFAOYSA-N
• SMILES： N1C=CC(O)N=1

Computed Properties

• Exact Mass: 84.032362755Da
• Monoisotopic Mass: 84.032362755Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 45Ų

Additional information on 3H-Pyrazol-3-ol

Introduction to 3H-Pyrazol-3-ol (CAS No. 145091-86-7) and Its Emerging Applications in Chemical Biology

3H-Pyrazol-3-ol, identified by its Chemical Abstracts Service (CAS) number 145091-86-7, is a heterocyclic organic compound belonging to the pyrazole family. This compound has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. Pyrazoles, as a class of compounds, are known for their broad spectrum of pharmacological properties, making them valuable scaffolds in drug discovery and medicinal chemistry.

The molecular structure of 3H-Pyrazol-3-ol consists of a five-membered ring containing two nitrogen atoms and one hydroxyl group at the 3-position. This arrangement imparts unique electronic and steric properties to the molecule, enabling it to interact with various biological targets. The presence of the hydroxyl group further enhances its reactivity, allowing for diverse functionalization strategies that can be exploited in synthetic chemistry and drug design.

In recent years, 3H-Pyrazol-3-ol has been extensively studied for its potential applications in medicinal chemistry. Its core structure serves as a privileged scaffold, facilitating the development of novel bioactive molecules. Researchers have leveraged this compound to design inhibitors targeting enzymes involved in metabolic pathways, such as kinases and phosphodiesterases. These enzymes play crucial roles in numerous diseases, including cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 3H-Pyrazol-3-ol is its ability to modulate protein-protein interactions. The pyrazole ring can act as a binding motif, inserting into hydrophobic pockets or forming hydrogen bonds with key residues in target proteins. This property has been exploited in the development of small-molecule probes for structural biology studies. By co-crystallizing with protein targets, 3H-Pyrazol-3-ol derivatives can provide insights into the binding modes and allosteric sites of these proteins.

Recent advancements in computational chemistry have further accelerated the exploration of 3H-Pyrazol-3-ol derivatives. Machine learning models, particularly those based on deep neural networks, have been employed to predict the binding affinity and toxicity profiles of various analogs. These models rely on large datasets of experimentally determined properties, enabling rapid screening of virtual libraries. This approach has significantly reduced the time and cost associated with hit identification and optimization.

The pharmacokinetic properties of 3H-Pyrazol-3-ol derivatives are also under intense scrutiny. Researchers are focusing on improving solubility, bioavailability, and metabolic stability to enhance their therapeutic potential. Strategies such as prodrug design and molecular encapsulation have been explored to address these challenges. For instance, conjugating 3H-Pyrazol-3-ol derivatives with polyethylene glycol (PEG) chains has been shown to prolong circulation time in vivo, improving drug delivery efficiency.

In addition to its applications in drug discovery, 3H-Pyrazol-3-ol has found utility in materials science. Its ability to form coordination complexes with metal ions has led to the development of novel catalysts and luminescent materials. These complexes exhibit unique spectroscopic properties that make them suitable for sensors and optoelectronic devices. The versatility of 3H-Pyrazol-3-ol as a building block underscores its importance across multiple disciplines.

The synthesis of 3H-Pyrazol-3-ol and its derivatives has been refined over the years through various methodologies. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the construction of complex pyrazole frameworks with high efficiency. Additionally, biocatalytic approaches using engineered enzymes have emerged as sustainable alternatives to traditional synthetic routes. These methods align with green chemistry principles by reducing waste and energy consumption.

Future research directions for 3H-Pyrazol-3-ol include exploring its role in modulating immune responses and neuroprotection. Preliminary studies suggest that certain derivatives may exhibit immunomodulatory effects by interacting with immune cell receptors or signaling pathways. Similarly, their potential as neuroprotective agents is being investigated due to their ability to cross the blood-brain barrier and interact with neuronal targets.

The integration of high-throughput screening (HTS) technologies with 3H-Pyrazol-3-ol derivatives has revolutionized lead optimization processes. Automated platforms allow for rapid testing of thousands of compounds against biological targets, identifying promising candidates for further development. This high-throughput approach has been instrumental in accelerating drug discovery pipelines across pharmaceutical companies and academic institutions.

The regulatory landscape surrounding 3H-Pyrazol-3-ol derivatives is also evolving. Regulatory agencies increasingly require comprehensive characterization data before approving new drugs or materials derived from this compound class. This includes toxicological assessments, pharmacokinetic studies, and clinical trials where necessary. Ensuring compliance with regulatory standards is essential for bringing safe and effective products to market.

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